N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

• Molecular Formula: C27H28F2N2O4
• Molecular Weight: 482.5 g/mol
• IUPAC Name: N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxamide
• InChI: InChI=1S/C27H28F2N2O4/c1-14-22(26(33)31-25-17(28)7-6-8-18(25)29)23(16-11-15(34-4)9-10-21(16)35-5)24-19(30-14)12-27(2,3)13-20(24)32/h6-11,23,30H,12-13H2,1-5H3,(H,31,33)
• InChI Key: NDNLTKHWSDMUGU-UHFFFAOYSA-N
• SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=C(C=CC(=C3)OC)OC)C(=O)NC4=C(C=CC=C4F)F

Description

N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is not fully understood. However, studies have suggested that this compound may exert its effects by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been shown to exhibit various biochemical and physiological effects. Studies have suggested that this compound may possess antioxidant, anti-inflammatory, and anti-cancer properties. Additionally, it has also been shown to possess anti-microbial activity, which could be useful in the treatment of various infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in lab experiments is its ability to exhibit significant anti-cancer activity. This makes it a promising candidate for cancer treatment. However, one of the main limitations of using this compound is its potential toxicity, which could limit its use in certain applications.

Future Directions

There are several future directions that could be explored with regards to the use of N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. One potential direction is to further investigate its anti-cancer activity and explore its potential use in combination with other anti-cancer agents. Additionally, further research could be conducted to explore its potential use in the treatment of other diseases, such as infections and inflammation.

Synthesis Methods

The synthesis of N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves the reaction of 2,6-difluoroaniline, 2,5-dimethoxybenzaldehyde, and 2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid in the presence of a suitable solvent and catalyst. The reaction is typically carried out under controlled conditions to ensure high yield and purity of the final product.

Scientific Research Applications

N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been extensively studied for its potential applications in the field of medicine. This compound has been found to exhibit significant anti-cancer activity, making it a promising candidate for cancer treatment. Additionally, it has also been shown to possess anti-inflammatory and anti-microbial properties, which could be useful in the treatment of various diseases.